Cas no 544678-63-9 (2-[(2-aminoethyl)amino]pyridine-3-carbonitrile)

• Product Name: 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile
• CAS No: 544678-63-9
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 3298285
• PubChem ID: 16767894
• Update Time: 2025-07-23

2-[(2-aminoethyl)amino]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 2-[(2-AMINOETHYL)AMINO]-
• 2-[(2-aminoethyl)amino]nicotinonitrile
• 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile
• 2-((2-Aminoethyl)amino)nicotinonitrile
• 2-[(2-Aminoethyl)amino]-3-pyridinecarbonitrile
• EN300-40326
• AKOS000123830
• SCHEMBL3111473
• 2-(2-aminoethylamino)pyridine-3-carbonitrile
• 544678-63-9
• UWA67863
• G49589
• AB01001897-01
• DB-392183

• Inchi： 1S/C8H10N4/c9-3-5-12-8-7(6-10)2-1-4-11-8/h1-2,4H,3,5,9H2,(H,11,12)
• InChI Key： QTOHKXFRIXKYFU-UHFFFAOYSA-N
• SMILES： C1(NCCN)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 162.090546336Da
• Monoisotopic Mass: 162.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile

Introduction to 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile (CAS No. 544678-63-9)

2-[(2-aminoethyl)amino]pyridine-3-carbonitrile (CAS No. 544678-63-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a pyridine core with functionalized amines and a nitrile group, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile consists of a pyridine ring substituted at the 3-position with a nitrile group (-CN), while the 2-position is linked to a bishydroxyethylamine moiety through two amino groups (-NH₂). This bifunctional design allows for diverse chemical modifications and interactions, making it an attractive scaffold for medicinal chemists. The presence of both basic and acidic functionalities in the molecule enhances its solubility in polar solvents and facilitates binding to biological targets.

In recent years, there has been growing interest in pyridine-based compounds as pharmacophores due to their ability to interact with various biological receptors and enzymes. The nitrile group in 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile not only contributes to the molecule's stability but also serves as a site for further derivatization, enabling the synthesis of more complex derivatives with tailored properties. Such modifications are crucial for optimizing drug-like characteristics such as bioavailability, metabolic stability, and target specificity.

One of the most compelling aspects of 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile is its potential application in the development of novel therapeutic agents. The compound's structural features suggest that it may exhibit activity against a range of diseases, including cancer, infectious diseases, and neurological disorders. For instance, pyridine derivatives have been extensively studied for their anticancer properties, often leveraging their ability to inhibit key enzymes involved in cell proliferation and survival.

Recent research has highlighted the importance of bisamine-functionalized pyridines in drug design. Studies have demonstrated that compounds containing multiple amino groups can form stable complexes with biological targets, leading to enhanced binding affinity and prolonged duration of action. The bishydroxyethylamine moiety in 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile is particularly noteworthy, as it provides multiple sites for hydrogen bonding interactions, which are critical for maintaining receptor binding stability.

The nitrile group at the 3-position of the pyridine ring also plays a significant role in the compound's reactivity and function. Nitriles are well-known for their ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, which can be exploited to generate more complex molecular architectures. This versatility makes 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile a versatile building block for synthetic chemistry.

In addition to its pharmaceutical applications, 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile has potential uses in material science. For example, its ability to form coordination complexes with metal ions suggests that it could be employed in catalysis or as a ligand for metal-based drugs. The compound's unique structural features also make it an interesting candidate for designing novel materials with specific electronic or optical properties.

The synthesis of 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and amination. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating further research and development.

One notable aspect of working with 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile is its stability under various conditions. The compound remains stable under standard storage conditions but may require specific handling procedures depending on its intended use. For instance, if used in pharmaceutical applications, it may need to be stored under inert atmospheres to prevent degradation due to moisture or air exposure.

The safety profile of 2-[(2-aminoethyl)amino]pyridine-3-carbonitrile is another critical consideration. While preliminary studies suggest that the compound is generally well-tolerated at moderate concentrations, further toxicological assessments are necessary to fully characterize its safety profile. These studies will help determine appropriate handling protocols and potential risks associated with its use.

In conclusion, 2-[ ( 2 - aminoethyl ) amino ] pyridine - 3 - carbonitrile ( CAS No . 544678 - 63 - 9 ) represents a promising compound with diverse applications in pharmaceuticals and material science . Its unique structural features , including the presence of multiple functional groups , make it an attractive scaffold for drug discovery . As research continues , this compound is likely to play an increasingly important role in developing innovative therapies and materials .